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Compound of Interest

Compound Name: 2-(Diisopropylamino)ethanol

Cat. No.: B145969 Get Quote

Technical Data Sheet: 2-
(Diisopropylamino)ethanol
Audience: Researchers, scientists, and drug development professionals.

This document provides a concise technical overview of 2-(Diisopropylamino)ethanol,
summarizing its core physicochemical properties.

Chemical Identity and Structure
2-(Diisopropylamino)ethanol, also known as N,N-Diisopropylethanolamine, is an amino

alcohol that contains both a tertiary amine and a primary alcohol functional group. This

bifunctionality makes it a versatile intermediate in organic synthesis.

2-(Diisopropylamino)ethanol

Molecular Formula: C8H19NO Molecular Weight: 145.24 g/mol CAS Number: 96-80-0
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Caption: Key identifiers for 2-(Diisopropylamino)ethanol.

Physicochemical Properties
The following table summarizes the key quantitative data for 2-(Diisopropylamino)ethanol.

Property Value References

Molecular Formula C₈H₁₉NO [1][2][3]

Molecular Weight 145.24 g/mol [1][3]

Appearance Colorless liquid [2][3][4]

Density 0.826 g/mL at 25 °C [2][5]

Boiling Point 187-192 °C [2][5]

Melting Point -39 °C [2][5]

Flash Point 175 °F / 79 °C [2][3]

Solubility
Slightly soluble in water.

Soluble in chloroform.
[2][3][6]

Vapor Pressure <1 mmHg (20 °C) [2]

Refractive Index n20/D 1.442 [2]

CAS Registry Number 96-80-0 [1]

Applications in Research and Development
2-(Diisopropylamino)ethanol serves as a versatile building block in organic synthesis due to

its dual functional groups.[6] It is utilized as a precursor in the production of various organic

compounds, including pharmaceuticals and agrochemicals.[3] Its basic nature also allows it to

function as a catalyst or base in certain chemical reactions.[3] Notably, it is used in the

preparation method for Fluvardiol, catalyzed by carbonyl reductase.[5] It is also identified as an

intermediate in the synthesis of VX and NX nerve agents.[4]

Safety and Handling
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2-(Diisopropylamino)ethanol is considered a hazardous compound.[3] It is harmful if

swallowed, inhaled, or absorbed through the skin and can cause severe skin burns and eye

damage.[3] The substance is a combustible liquid.[3] Proper safety precautions, including the

use of personal protective equipment such as suitable clothing, gloves, and eye/face

protection, are essential during handling.[2] It is incompatible with acids and strong oxidizing

agents.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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